Cas no 3912-86-5 (Stannane,tributyl-2,4-cyclopentadien-1-yl-)

• Product Name: Stannane,tributyl-2,4-cyclopentadien-1-yl-
• CAS No: 3912-86-5
• MF: C₁₇H₃₂Sn
• MW: 355.145984649658
• CID: 309054
• PubChem ID: 77515
• Update Time: 2025-11-07

Stannane,tributyl-2,4-cyclopentadien-1-yl- Chemical and Physical Properties

Names and Identifiers

• Stannane,tributyl-2,4-cyclopentadien-1-yl-
• CYCLOPENTADIENYLTRI-n-BUTYLTIN
• tributyl(cyclopenta-2,4-dien-1-yl)stannane
• (tri-n-butylstannyl)cyclopentadiene
• EINECS 223-469-5
• Stannane,tributyl-2,4-cyclopentadien-1-yl
• Tributylcyclopenta-2,4-dienylstannane
• tributylstannylcyclopentadiene
• 2SB89EFH84
• TRIBUTYL-2,4-CYCLOPENTADIEN-1-YLSTANNANE
• UNII-2SB89EFH84
• NS00046256
• 3912-86-5
• Stannane, tributyl-2,4-cyclopentadien-1-yl-
• DTXSID00192373
• DTXCID10114864

• MDL： MFCD00151363
• Inchi： 1S/C5H5.3C4H9.Sn/c1-2-4-5-3-1;3*1-3-4-2;/h1-5H;3*1,3-4H2,2H3;
• InChI Key： BMSPZMQMUAKWEP-UHFFFAOYSA-N
• SMILES： [Sn](CCCC)(CCCC)(CCCC)C1C=CC=C1

Computed Properties

• Exact Mass: 356.15300
• Monoisotopic Mass: 356.152604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: 132-133°C 1mm
• Flash Point: >110°C
• Refractive Index: 1.515
• PSA: 0.00000
• LogP: 5.90300

Stannane,tributyl-2,4-cyclopentadien-1-yl- Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• TSCA：No
• Risk Phrases：R20/21/22; R36/37/38

Additional information on Stannane,tributyl-2,4-cyclopentadien-1-yl-

Stannane,tributyl-2,4-cyclopentadien-1-yl: A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Stannane,tributyl-2,4-cyclopentadien-1-yl (CAS no. 3912-86-5) is a specialized organotin compound that has garnered significant attention in the field of organic synthesis and catalysis. This compound, characterized by its unique structural and electronic properties, plays a pivotal role in various chemical transformations. The CAS no. 3912-86-5 identifier is essential for accurately referencing this molecule in scientific literature and industrial applications.

The molecular structure of Stannane,tributyl-2,4-cyclopentadien-1-yl consists of a central tin atom coordinated to three butyl groups and one 2,4-cyclopentadienyl ligand. This configuration imparts exceptional reactivity, making it a valuable reagent in cross-coupling reactions, such as the Suzuki-Miyaura coupling and the Stille coupling. These reactions are fundamental in the synthesis of complex organic molecules, including pharmaceuticals and advanced materials.

Recent advancements in synthetic chemistry have highlighted the utility of Stannane,tributyl-2,4-cyclopentadien-1-yl in the preparation of functionalized cyclopentadiene derivatives. These derivatives exhibit intriguing electronic properties and have been explored in the development of organic semiconductors and light-emitting diodes (OLEDs). The ability to precisely control the electronic structure of these materials through organotin reagents has opened new avenues for innovation in nanotechnology and electronics.

In addition to its role in organic synthesis, Stannane,tributyl-2,4-cyclopentadien-1-yl has found applications in polymer chemistry. Its use as a catalyst or co-catalyst in polymerization reactions has led to the development of novel polymers with enhanced mechanical and thermal properties. These polymers are particularly relevant in industries requiring high-performance materials, such as aerospace and automotive sectors.

The compound's reactivity also extends to its participation in metal-mediated transformations. For instance, it has been utilized in the synthesis of organometallic complexes that serve as precursors for various catalytic processes. These complexes are integral to green chemistry initiatives, offering more efficient and environmentally friendly synthetic routes.

From a research perspective, the study of Stannane,tributyl-2,4-cyclopentadien-1-yl has contributed to a deeper understanding of tin chemistry and its applications. Researchers have explored its behavior under different reaction conditions, leading to insights into its mechanism of action and potential for further functionalization. This knowledge is crucial for developing new synthetic strategies and improving existing ones.

The pharmaceutical industry has also benefited from the use of Stannane,tributyl-2,4-cyclopentadien-1-yl as an intermediate in drug synthesis. Its ability to facilitate the introduction of complex molecular architectures has enabled the creation of novel therapeutic agents with improved efficacy and reduced side effects. The compound's versatility makes it an indispensable tool in medicinal chemistry research.

Moreover, the environmental impact of using organotin compounds like Stannane,tributyl-2,4-cyclopentadien-1-yl has been a subject of extensive study. While these compounds offer significant synthetic advantages, their potential toxicity necessitates careful handling and disposal. Efforts are ongoing to develop greener alternatives while maintaining their catalytic efficacy.

In conclusion,Stannane, tributyl, 2, 4-cyclopentadien, 1 -yl (CAS no. 3912-86-5) is a multifaceted compound with diverse applications across multiple scientific disciplines. Its role in organic synthesis, material science, polymer chemistry, and pharmaceutical research underscores its importance as a chemical building block. As research continues to uncover new uses for this compound, Stannane, tributyl, 2, 4-cyclopentadien, 1 -yl is poised to remain at the forefront of chemical innovation.